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Compound of Interest

Compound Name: Levetiracetam-dé

Cat. No.: B13443811

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the commercial suppliers
and availability of Levetiracetam-d6, a critical analytical tool for researchers, scientists, and
drug development professionals. This guide includes detailed information on product
specifications from various suppliers, experimental protocols for its use as an internal standard,
and visual diagrams to elucidate key processes.

Introduction to Levetiracetam-d6

Levetiracetam-d6 is a deuterated form of Levetiracetam, an anticonvulsant medication used to
treat epilepsy. The substitution of six hydrogen atoms with deuterium atoms results in a stable,
isotopically labeled compound with a higher molecular weight than the parent drug. This
property makes Levetiracetam-d6 an ideal internal standard for bioanalytical methods, such
as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass
spectrometry (GC-MS), used to quantify Levetiracetam in biological matrices. Its use ensures
accurate and precise measurements by compensating for variations in sample preparation and
instrument response.

Commercial Availability of Levetiracetam-d6

A variety of commercial suppliers offer Levetiracetam-d6 in different formulations and
guantities to meet diverse research needs. The following tables summarize the product
offerings from prominent chemical suppliers.
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Levetiracetam-dé6 (Solid Form)

. Purity / Isotopic Available

Supplier Catalog Number . .

Purity Quantities

] >99% deuterated

Cayman Chemical 26457 1mg

forms (d1-d6)[1]

98.70% (LCMS),

Isotopic Enrichment: 1mg, 5mg, 10mg,
MedchemExpress HY-110225

95.00% (d6=80.05%) 50mg, 100mg

(2]
VIVAN Life Sciences VLDL-00560 Not Specified Inquire for details
Biosynth IVB22930 Not Specified 5 mg, 10 mg[3]
Acanthus Research ACB-161028-0058 Not Specified Inquire for details[4]
Pharmaffiliates PA STI 056460 Not Specified Inquire for details[5]
LGC Standards TRC-L331503-10MG Not Specified 10 mg[6][7]

: d6 (Solution

. Catalog . Available
Supplier Concentration  Solvent
Number Volume
Cerilliant (Sigma-
) L-023 100 pg/mL[8] Methanol 1mL
Aldrich)
Cerilliant (Sigma-
L-031 1.0 mg/mL Methanol 1mL

Aldrich)

Experimental Protocols

Levetiracetam-d6 is primarily utilized as an internal standard in quantitative bioanalysis. Below
are detailed methodologies for its application in LC-MS/MS and GC-MS assays.

Quantification of Levetiracetam in Human Plasma and
Urine by LC-MS/MS
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This protocol is adapted from a validated method for the quantification of Levetiracetam in
biological matrices.

3.1.1. Materials and Reagents

Levetiracetam reference standard

Levetiracetam-d6 internal standard

Acetonitrile (ACN), HPLC grade

Formic acid, LC-MS grade

Ultrapure water

Human plasma and urine (drug-free)

3.1.2. Sample Preparation (Protein Precipitation)

Pipette 100 pL of plasma or urine sample into a microcentrifuge tube.

Add 150 pL of acetonitrile containing the internal standard (Levetiracetam-d6).

Vortex the mixture for 30 seconds to precipitate proteins.

Centrifuge at 10,000 rpm for 10 minutes.

Transfer 100 pL of the supernatant to a clean tube and dilute with 300 uL of water.

Inject a 10 pL aliquot onto the LC-MS/MS system.

3.1.3. LC-MS/MS Conditions

HPLC System: Shimadzu HPLC system or equivalent

Column: C18 analytical column (e.g., Kinetex 5 um C18 100A, 100 x 2.1 mm)

Mobile Phase: Isocratic elution with Methanol:Water:Formic Acid (97:3:0.25, viviv)
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Flow Rate: 0.2 mL/min

Mass Spectrometer: Triple-quadrupole mass spectrometer (e.g., API1-3000 or API-4000)

lonization Source: Electrospray lonization (ESI), positive ion mode

Detection: Multiple Reaction Monitoring (MRM)
o Levetiracetam transition: m/z 171.0 > 126.0

o Levetiracetam-d6 transition: Specific to the mass of the deuterated standard

Determination of Levetiracetam in Whole Blood by GC-
MS

This protocol outlines a gas chromatography-mass spectrometry method for Levetiracetam
analysis.

3.2.1. Materials and Reagents

Levetiracetam reference standard

Levetiracetam-d6 internal standard

Ethyl acetate, GC grade

Ammonium hydroxide (NH4OH)

Solid-Phase Extraction (SPE) cartridges

3.2.2. Sample Preparation (Solid-Phase Extraction)

» Condition the SPE column.

e Load the pre-treated whole blood sample onto the column.

e Wash the column to remove interfering compounds.
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o Elute Levetiracetam and Levetiracetam-d6 with 2.0 mL of Ethyl Acetate containing 2%
NH4O0H.

o Evaporate the eluate to dryness under a stream of nitrogen.

e Reconstitute the dried extract with 100 pL of Ethyl Acetate.

* Inject a portion of the reconstituted sample into the GC-MS system.
3.2.3. GC-MS Conditions

e GC System: Agilent GC-MS or equivalent

e Column: TG-5MS capillary column or similar

e Carrier Gas: Helium at a flow rate of 1 mL/min

« Injection Mode: Splitless

o Temperature Program: Optimized for the separation of Levetiracetam
e Mass Spectrometer: Single Quadrupole or Triple Quadrupole Mass Spectrometer
« lonization: Electron lonization (El) at 70 eV

o Detection: Selected lon Monitoring (SIM) mode, monitoring characteristic ions for
Levetiracetam and Levetiracetam-d6.

Visualized Workflows and Relationships
Supplier Selection Process

The selection of a suitable supplier for Levetiracetam-d6 is a critical step for ensuring the
quality and reliability of research data. The following diagram illustrates a logical workflow for
this process.
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Identify Research Needs
(Purity, Quantity, Formulation)

Search for Potential Suppliers

(Online Databases, Catalogs)

Evaluate Supplier Credentials
- Reputation & Reviews
- Certifications (1SO, GMP)
- Technical Support

:

Compare Product Specifications
- Purity/Isotopic Enrichment
- Certificate of Analysis (CoA)
- Available Quantities & Pricing

Request Quotations and
Lead Times

Select Optimal Supplier

@e Levetiracetam-D
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Biological Sample Collection
(e.g., Plasma, Urine)

Spike with Internal Standard
(Levetiracetam-d6)

Sample Preparation
(e.g., Protein Precipitation, SPE)

LC-MS/MS or GC-MS Analysis

Data Acquisition
(MRM or SIM)

Data Processing & Quantification
(Calibration Curve)

Report Levetiracetam Concf@

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Commercial Suppliers and Availability of Levetiracetam-
d6: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13443811#commercial-suppliers-and-availability-of-
levetiracetam-d6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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